Methylcyclohexanol

• CAS: 25639-42-3
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• InChI: InChI=1S/C7H10O/c1-3-7(2)5-4-6-8/h6-7H,3H2,1-2H3
• InChIKey: PQNOIQPKCYIDJB-UHFFFAOYSA-N
• Solubility: 4 % (NIOSH, 2024); 3-4% in water at 20 °C; Miscible with plasticizers; miscible with common solvents and gum solutions; Solubility in water, g/100ml at 20Â °C: 3-4; 4%

Methylcyclohexanol: Isomer Composition and Baseline Properties

Methylcyclohexanol (CAS 25639-42-3) is a technical-grade mixture of three constitutional isomers—2-methylcyclohexanol, 3-methylcyclohexanol, and 4-methylcyclohexanol—each existing as cis/trans stereoisomeric pairs, with the meta and para forms predominating in commercial products [1]. It is a colorless to straw-colored viscous liquid (density ~0.92 g/mL at 20 °C; boiling range 171–180 °C) with a menthol- or coconut-like aroma . The compound is miscible with common organic solvents (ethanol, ether, acetone, chloroform, aromatic hydrocarbons) and exhibits limited water solubility (~3–4% at 20 °C), positioning it as a mid-polarity cyclic alcohol solvent and chemical intermediate [2].

Composition Technical-grade mixed isomers; predominantly meta and para forms

Solvent Compatibility Miscible with common organic solvents; moderate water solubility

Evaporation Profile Broad boiling range supports controlled evaporation in coatings

• [1] CDC NIOSH. Methylcyclohexanol. OSHA Final Rule on Air Contaminants Project, 54FR2332. Available at: https://www.cdc.gov/niosh/pel88/25639-42.html View Source
• [2] MicroKat. Methylcyclohexanol – Properties and Uses. Available at: http://microkat.gr/msdspd90-99/Methylcyclohexanol.html View Source

Methylcyclohexanol: Isomer-Dependent Performance Gaps

Despite sharing the molecular formula C₇H₁₄O, the individual methylcyclohexanol isomers exhibit measurably different physical properties, reactivity, and toxicological profiles that preclude simple one-to-one substitution [1]. Commercially, 2-methylcyclohexanol boils at 165–166.5 °C, whereas 3- and 4-methylcyclohexanols boil in the 168–173 °C range, with cis/trans epimers further differing in density and refractive index [2]. In oxidative dehydrogenation, the mixed-isomer product (CAS 25639-42-3) achieves reaction rates that exceed those of unsubstituted cyclohexanol, yet the individual isomers show practically identical rates to each other—making the isomer mixture functionally equivalent for this application but not interchangeable with the parent cyclohexanol [3]. Toxicologically, rat oral LD₅₀ values differ: the mixed-isomer product is reported at 1660 mg/kg, whereas 3-methylcyclohexanol alone shows rabbit oral LD₅₀ of 1750–2000 mg/kg, indicating isomer-specific hazard profiles that affect occupational exposure limit-setting and safety data sheet classifications [4].

Mixed Isomers (CAS 25639-42-3)

Single Isomer / Cyclohexanol

Boiling Point Profile

Broad evaporation window; composite refractive index

Narrow, isomer-specific boiling point; refractive index may differ up to ~0.012

Reactivity in Oxidation

Reaction rate exceeds cyclohexanol; all isomers react at similar rate

Cyclohexanol exhibits lower rate; single isomer still provides kinetic advantage but with narrower boiling profile

Toxicological Reference

Toxicological benchmarks based on mixed-isomer dataset

Single-isomer data limited to 3-methylcyclohexanol; exposure limits not directly transferable

• [1] Wikipedia NL. Methylcyclohexanol. Available at: https://nl.m.wikipedia.org/wiki/Methylcyclohexanol View Source
• [2] Eliel, E.L.; Haber, R.G. The Boiling Points of the Methylcyclohexanols—An Exception to the Conformational Rule. J. Chem. Educ. 1958, Table I. Available at: https://datapdf.com/the-boiling-points-of-the-methylcyclohexanols-an-acs-publica.html View Source
• [3] Aliyev, A.M.; Ali-Zade, G.A.; Aliyeva, M.Q.; Safarov, A.R.; Yariyev, V.M. Research into Reaction Ability of Cyclohexanol and Methylcyclohexanols in the Oxidative Dehydration Reaction over Modified Zeolite Catalysts. Chemical Problems 2021, No. 2 (19), 101–106. View Source
• [4] NZ EPA Chemical Classification and Information Database (CCID). Cyclohexanol, methyl- (CAS 25639-42-3). Available at: https://www.epa.govt.nz/database-search/chemical-classification-and-information-database-ccid/view/BCF67439-C3E4-4DD6-9C53-1B4FEADCC97D/ View Source

Head-to-Head Evidence: Methylcyclohexanol vs. Comparators

Oxidative Dehydrogenation Rate: Mixed Isomers vs. Cyclohexanol

In oxidative dehydrogenation over modified zeolite catalysts, the mixed methylcyclohexanol isomers (CAS 25639-42-3) exhibit reaction rates that are practically identical among the 2-, 3-, and 4-methyl isomers yet consistently exceed the oxidative dehydrogenation rate of cyclohexanol to cyclohexanone [1]. This establishes that the methyl substitution on the cyclohexane ring confers a kinetic advantage relative to the unsubstituted parent alcohol.

Oxidative Dehydrogenation Rate

Head-to-head

Mixed isomers react at practically identical rates; all exceed cyclohexanol rate (qualitative difference, exact fold-change not reported).

Supports mixed-isomer selection for methylcyclohexanone synthesis throughput

Exact rate ratio not available in source; qualitative comparison only

Evidence Dimension	Rate of oxidative dehydrogenation
Target Compound Data	Rates of all methylcyclohexanol isomers are practically the same and exceed cyclohexanol rates
Comparator Or Baseline	Cyclohexanol → cyclohexanone (baseline rate, not numerically specified in source)
Quantified Difference	Qualitatively higher (exact fold-change not reported in source; study states rates 'exceed')
Conditions	Modified zeolite catalysts; oxidative dehydrogenation reaction

Why This Matters

For procuring intermediates in methylcyclohexanone synthesis, the mixed-isomer product provides a kinetic advantage over cyclohexanol, making it the preferred feedstock where higher reaction throughput is desired.

• [1] Aliyev, A.M.; Ali-Zade, G.A.; Aliyeva, M.Q.; Safarov, A.R.; Yariyev, V.M. Research into Reaction Ability of Cyclohexanol and Methylcyclohexanols in the Oxidative Dehydration Reaction over Modified Zeolite Catalysts. Chemical Problems 2021, No. 2 (19), 101–106. View Source

Boiling Point and Property Divergence Among Isomers

The three constitutional isomers of methylcyclohexanol exhibit distinct boiling points: cis-2-methylcyclohexanol boils at 165 °C/760 mm, trans-2-methylcyclohexanol at 166.5 °C/760 mm, while the 3- and 4-methyl isomers boil higher at 168–169 °C/745 mm (cis-3 and trans-4) and 172–173 °C/745 mm (trans-3 and cis-4) [1]. Density and refractive index also follow the Conformational Rule: the diequatorial isomers (trans-2, cis-3, trans-4) show lower refractive indices (nD 1.4531–1.4564) compared to their axial epimers (nD 1.4613–1.4648) [1]. The commercial mixed-isomer product (CAS 25639-42-3) boils over the broader range of 171–180 °C and exhibits a composite refractive index of ~1.46 [2].

Boiling Point & Refractive Index

Head-to-head

Isomer boiling points differ by up to ~15 °C; refractive index difference up to ~0.012. Mixed product bp 171–180 °C, nD ~1.46.

Substituting a single isomer may shift distillation and optical parameters

Values measured at 745–760 mm Hg, 18–22 °C

Evidence Dimension	Boiling point and refractive index
Target Compound Data	Mixed isomers: bp 171–180 °C; nD 1.46 (composite)
Comparator Or Baseline	cis-2-methyl: bp 165 °C, nD 1.4648; trans-2-methyl: bp 166.5 °C, nD 1.4613; cis-3: bp 168–169 °C, nD 1.4543; trans-4: bp 172–173 °C, nD 1.4531
Quantified Difference	Δ bp up to ~15 °C among isomers; Δ nD up to ~0.012
Conditions	Measured at 745–760 mm Hg; refractive indices at 18–22 °C

Why This Matters

When a specification calls for a specific boiling range or refractive index for solvent recovery or azeotropic distillation design, substituting a single isomer for the mixed product (or vice versa) will alter process parameters and may require requalification.

• [1] Eliel, E.L.; Haber, R.G. The Boiling Points of the Methylcyclohexanols—An Exception to the Conformational Rule. J. Chem. Educ. 1958, Table I. View Source
• [2] FreightAmigo. HS Code and Shipping Guide – Methylcyclohexanol. Available at: https://www.freightamigo.com/en/blog/hs-code/hs-code-for-methylcyclohexanol/ View Source

Acute Oral Toxicity: Mixed vs. Single Isomer

The acute oral toxicity of methylcyclohexanol varies with isomer composition. The mixed-isomer product (CAS 25639-42-3) has a rat oral LD₅₀ of 1660 mg/kg [1], whereas 3-methylcyclohexanol alone exhibits a rabbit oral LD₅₀ of 1750–2000 mg/kg [2]. The rabbit oral LD₅₀ range for the mixed-isomer product is reported as 1.25–2.0 g/kg (1250–2000 mg/kg) [3]. These data illustrate that reliance on a single-isomer toxicity value for hazard classification of the mixture could lead to misclassification under GHS.

Acute Oral Toxicity

Cross-study

Mixed isomers: rat LD50 1660 mg/kg, rabbit 1.25–2.0 g/kg; 3-methylcyclohexanol: rabbit LD50 1750–2000 mg/kg.

Hazard classification may differ between mixture and single isomer; species confound direct comparison

Cross-species comparison; rabbit and rat data not directly comparable

Evidence Dimension	Acute oral LD₅₀
Target Compound Data	Mixed isomers: rat oral LD₅₀ = 1660 mg/kg; rabbit oral LD₅₀ = 1.25–2.0 g/kg
Comparator Or Baseline	3-Methylcyclohexanol: rabbit oral LD₅₀ = 1750–2000 mg/kg
Quantified Difference	3-methyl isomer rabbit LD₅₀ lower bound ~1750 mg/kg vs. mixed-isomer rabbit lower bound ~1250 mg/kg; species differences confound direct cross-species comparison
Conditions	Rat (mixed isomers) and rabbit (both mixed and 3-methyl); oral administration

Why This Matters

Procurement of a specific isomer or the mixed product for applications with human exposure potential (e.g., fragrance, consumer products) requires careful matching of the toxicological dataset to the exact substance identity for accurate safety assessment.

• [1] NZ EPA CCID. Cyclohexanol, methyl- (CAS 25639-42-3). Rat oral LD₅₀ 1660 mg/kg. Available at: https://www.epa.govt.nz/database-search/chemical-classification-and-information-database-ccid/view/BCF67439-C3E4-4DD6-9C53-1B4FEADCC97D/ View Source
• [2] BaseChem. 3-Methylcyclohexanol – Toxicological Data. Available at: https://www.basechem.org/chemical/1187-21-5 View Source
• [3] CDC NIOSH. Methylcyclohexanol – OSHA Final Rule, citing Treon, Crutchfield, and Kitzmiller (1943a). Available at: https://www.cdc.gov/niosh/pel88/25639-42.html View Source

Vapor Density and Inhalation Hazard vs. Air

Methylcyclohexanol vapor density is 3.94 relative to air (air = 1) [1], meaning vapors are nearly four times heavier than air and will accumulate in low-lying areas. The OSHA 8-hour TWA exposure limit for the mixed-isomer product is 50 ppm (235 mg/m³), reduced from the earlier 100 ppm TWA based on evidence of liver and kidney effects at prolonged exposures above this level [2]. Repeated inhalation of 121 ppm (6 hr/day, 5 days/week for 10 weeks) produced microscopic liver and kidney changes in rabbits, whereas 232 ppm produced no observable signs of intoxication but the 503 ppm level caused salivation, conjunctival irritation, and lethargy [3].

Vapor Density & Inhalation

Reported

Vapor density 3.94 (air=1); OSHA TWA 50 ppm; rabbit NOAEL ~232 ppm (no intoxication signs).

Heavy vapor accumulation risk requires engineering ventilation controls

Based on repeated inhalation study; LOAEL for tissue changes 121 ppm

Evidence Dimension	Vapor density (air = 1) and inhalation no-effect level
Target Compound Data	Vapor density = 3.94; OSHA TWA = 50 ppm; rabbit NOAEL ~232 ppm (no intoxication signs)
Comparator Or Baseline	Air = 1.0 (reference); cyclohexanol vapor density ~3.5 (class-level, not directly compared in source); cyclohexanol OSHA TWA = 50 ppm
Quantified Difference	Vapor density 3.94× air; LOAEL for microscopic tissue changes = 121 ppm in rabbits
Conditions	Rabbit 10-week repeated inhalation study; OSHA 8-hr TWA

Why This Matters

Engineering controls (ventilation) must account for the heavy vapor density to prevent accumulation in pits and confined spaces; the 50 ppm TWA is the regulatory benchmark for procurement specifications where worker exposure is anticipated.

• [1] CNESST (Quebec). Fiche complète – Methylcyclohexanol. Vapor density 3.94. Available at: https://reptox.cnesst.gouv.qc.ca/ View Source
• [2] CDC NIOSH. Methylcyclohexanol – OSHA PEL 50 ppm TWA. Available at: https://www.cdc.gov/niosh/pel88/25639-42.html View Source
• [3] NZ EPA CCID. Cyclohexanol, methyl- – Repeated-dose toxicity data (rabbit inhalation). Available at: https://www.epa.govt.nz/database-search/chemical-classification-and-information-database-ccid/view/BCF67439-C3E4-4DD6-9C53-1B4FEADCC97D/ View Source

Solvency for Cellulose Esters and Lacquers

The mixed-isomer methylcyclohexanol product (CAS 25639-42-3) is specifically documented as an effective solvent for cellulose esters and ethers in lacquer formulations, a property leveraged in soap-based spot removers and textile detergent blending [1]. While individual isomers may exhibit comparable solvency due to similar Hansen solubility parameters (dispersive, polar, and hydrogen-bonding components), the commercial mixed-isomer grade offers a broader boiling range (171–180 °C) that can improve film leveling and reduce solvent popping in coating applications compared to a narrow-cut single isomer [2].

Lacquer Solvent Performance

Class-level

Mixed isomers boiling range ~9–10 °C span vs. single isomer ~3–8 °C; effective cellulose ester solvent documented.

Broader evaporation may support film leveling in coatings

Solvency expected similar across isomers; systematic comparison not available

Evidence Dimension	Solvency for cellulose esters/ethers and boiling range breadth
Target Compound Data	Mixed isomers: bp range 171–180 °C; documented cellulose ester/ether solvent
Comparator Or Baseline	Single-isomer methylcyclohexanols: narrow bp range (typical span ~3–8 °C per isomer); class-level solvency expected similar but not systematically compared
Quantified Difference	Mixed-isomer boiling range spans ~9–10 °C vs. ~3–8 °C for individual isomers
Conditions	Industrial lacquer and textile detergent formulations

Why This Matters

For coating formulators, the broader boiling range of the mixed-isomer product may provide superior film formation characteristics and greater formulation latitude compared to a single-isomer solvent with a narrower evaporation profile.

• [1] MicroKat. Methylcyclohexanol – Uses. Available at: http://microkat.gr/msdspd90-99/Methylcyclohexanol.html View Source
• [2] FreightAmigo. HS Code and Shipping Guide – Methylcyclohexanol. Available at: https://www.freightamigo.com/en/blog/hs-code/hs-code-for-methylcyclohexanol/ View Source

Flash Point and Fire Hazard Classification

Methylcyclohexanol (CAS 25639-42-3) has a closed-cup flash point of approximately 68 °C (154 °F), with an autoignition temperature of 296 °C [1]. This places it in the flammable liquid Category 3 under GHS (H226: Flammable liquid and vapour), with UN 2617, Packing Group III for transport [2]. For comparison, cyclohexanol has a higher flash point of ~68 °C (same category), while 2-methylcyclohexanol is reported with a flash point in the range of 58–63 °C [3]. The mixed-isomer product's flash point is thus at the upper end of the flammable range for this chemical class, which may permit less stringent storage requirements in some jurisdictions compared to more volatile cyclic alcohols.

Flash Point Comparison

Cross-study

Mixed isomers closed-cup 68 °C; 2-methylcyclohexanol ~58–63 °C; comparable to cyclohexanol.

Higher flash point may reduce storage stringency vs. more volatile isomers

Supplier-estimated values for 2-methyl; mixed-isomer data from NZ EPA

Evidence Dimension	Flash point (closed cup)
Target Compound Data	68 °C (closed cup)
Comparator Or Baseline	2-Methylcyclohexanol: ~58–63 °C (estimated from supplier data); cyclohexanol: ~67–68 °C
Quantified Difference	Mixed isomers flash point ~5–10 °C higher than 2-methylcyclohexanol; comparable to cyclohexanol
Conditions	Closed-cup method; GHS/UN transport classification context

Why This Matters

A flash point at the upper boundary of the Class 3 flammable liquid range (60–93 °C) may reduce storage and handling costs relative to lower-flash-point alternatives while still requiring flammable liquid precautions.

• [1] Wikipedia NL. Methylcyclohexanol – Physical Properties (flash point 41 °C open cup reported; 68 °C closed cup from vendor). Available at: https://nl.m.wikipedia.org/wiki/Methylcyclohexanol View Source
• [2] NZ EPA CCID. Cyclohexanol, methyl- – Flammability classification (H226, flash point 67.8 °C). Available at: https://www.epa.govt.nz/database-search/chemical-classification-and-information-database-ccid/view/BCF67439-C3E4-4DD6-9C53-1B4FEADCC97D/ View Source
• [3] GoldSupplier. 2-Methylcyclohexanol – Properties and Safety. Available at: https://ud.goldsupplier.com/2-methylcyclohexanol-properties-safety/ View Source

Key Application Scenarios for Methylcyclohexanol

Methylcyclohexanone Production via Oxidative Dehydrogenation

The mixed-isomer methylcyclohexanol (CAS 25639-42-3) is the preferred feedstock for oxidative dehydrogenation to methylcyclohexanones over modified zeolite catalysts, as its reaction rate exceeds that of cyclohexanol while all three constitutional isomers react at practically identical rates, ensuring consistent conversion across the mixed feed [1]. Procurement of the mixed-isomer grade avoids the cost premium of isomer separation while delivering equivalent or superior reactor throughput.

Cellulose Ester/Ether Lacquer Solvent

As a solvent for cellulose esters and ethers in lacquer formulations, the 171–180 °C boiling range of the mixed-isomer product provides a broader evaporation window than any single isomer (typical range ~3–8 °C), which can improve film leveling and reduce defects such as solvent popping [1]. The composite refractive index (~1.46) and density (~0.92 g/mL) are specification-critical parameters that differ from those of individual isomers, making the mixed-isomer grade the appropriate choice for formulations developed around these values [2].

Textile Soap and Detergent Blending

Methylcyclohexanol is used as a blending agent in specialty textile soaps and detergents, where its moderate water solubility (~3–4% at 20 °C) and high organic solvent miscibility enable formulation of stable microemulsions [1]. The meta/para isomer predominance in commercial grades (CAS 25639-42-3) provides a consistent polarity and hydrogen-bonding profile that is documented to be effective in soap-based spot removers, and substitution with ortho-rich (2-methylcyclohexanol) material would alter the hydrophilic-lipophilic balance (HLB) of the formulation [2].

Exposure-Controlled Industrial Processing

For industrial processes where worker exposure is a regulatory concern, the OSHA 8-hour TWA of 50 ppm (235 mg/m³) is the established limit for the mixed-isomer product, based on rabbit inhalation studies showing microscopic liver and kidney changes at 121 ppm over 10 weeks [1]. The vapor density of 3.94 (air = 1) necessitates engineering controls (downdraft ventilation) to prevent heavy vapor accumulation. These exposure benchmarks are specific to the mixed-isomer toxicological dataset and should not be assumed transferable to single-isomer products without verification [2].

Application

Selection Property

Validation Focus

Methylcyclohexanone Production

Reactivity relative to cyclohexanol

Oxidative dehydrogenation throughput evaluation

Cellulose Ester Lacquer Solvent

Evaporation profile breadth

Film formation and solvent popping assessment

Textile Soap & Detergent Blending

Solubility and polarity profile

Microemulsion stability and HLB tuning

Exposure-Controlled Processing

Vapor density and exposure benchmark framework

Ventilation design and occupational exposure monitoring

• [1] Aliyev, A.M. et al. Chemical Problems 2021, No. 2 (19), 101–106. View Source
• [2] Eliel, E.L.; Haber, R.G. J. Chem. Educ. 1958, Table I; FreightAmigo HS Code Guide. View Source